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Compound of Interest

Compound Name:
1-Chloro-4-[(2-

chloroethyl)thio]benzene

Cat. No.: B1346925 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Chloro-4-[(2-
chloroethyl)thio]benzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. A specific Safety Data Sheet (SDS) for 1-Chloro-4-[(2-
chloroethyl)thio]benzene (CAS: 14366-73-5) is not readily available. The information

presented herein is compiled from data on structurally similar compounds and general

principles of chemical safety. All procedures should be conducted with a thorough risk

assessment and in accordance with institutional and regulatory guidelines.

Introduction
1-Chloro-4-[(2-chloroethyl)thio]benzene is a chemical compound with potential applications

in pharmaceutical and chemical synthesis. Due to its reactive functional groups, a thorough

understanding of its safety and handling precautions is paramount for personnel involved in its

use. This guide provides a comprehensive overview of its potential hazards, recommended

handling procedures, and emergency protocols.

Hazard Identification and Classification
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While a specific GHS classification for 1-Chloro-4-[(2-chloroethyl)thio]benzene is not

available, data for the closely related compound 1-Chloro-4-[[(2-

chloroethyl)thio]methyl]benzene provides an indication of potential hazards.

GHS Classification (for a structurally similar compound)[1]

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Hazardous to the aquatic

environment, long-term hazard
Category 4

H413: May cause long lasting

harmful effects to aquatic life

Potential Hazards:

Acute Toxicity (Oral): Based on the analogue data, this compound is expected to be harmful

if ingested.

Skin and Eye Irritation: As with many chlorinated organic compounds, it may cause skin and

eye irritation upon contact.

Inhalation Toxicity: Vapors or aerosols may be harmful if inhaled.

Chronic and Environmental Hazards: The compound may be persistent in the environment

and harmful to aquatic life.[1]

Physical and Chemical Properties
Quantitative data for 1-Chloro-4-[(2-chloroethyl)thio]benzene is limited. The following table

includes data for the compound and a structurally similar analogue.
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Property
Value (1-Chloro-4-[(2-
chloroethyl)thio]benzene)

Value (1-Chloro-4-[[(2-
chloroethyl)thio]methyl]be
nzene)

CAS Number 14366-73-5 71501-38-7[1]

Molecular Formula C₈H₈Cl₂S C₉H₁₀Cl₂S[1]

Molecular Weight 207.12 g/mol 221.15 g/mol [1]

XLogP3 Data not available 3.6[1]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 1-Chloro-4-[(2-
chloroethyl)thio]benzene:
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Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

If working outside a fume hood or if there is a

risk of inhalation, use a NIOSH-approved

respirator with an organic vapor cartridge.

First-Aid Measures
In case of exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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In the event of a spill, follow these procedures:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from

entering drains or waterways. Absorb with inert material and dispose of it as hazardous

waste.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce toxic and corrosive gases such as

carbon oxides, sulfur oxides, and hydrogen chloride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of this chemical in accordance with federal, state, and local regulations. Do not allow it

to enter the environment.

Experimental Protocols
Acute Oral Toxicity Assessment (Adapted from OECD
Guideline 423)
This protocol provides a general framework for assessing the acute oral toxicity of a chemical.

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where a small group of animals is dosed at a defined

level. The outcome of this step determines the dosage for the next group of animals.

Methodology:
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Animal Selection: Use healthy, young adult rodents of a single sex (typically females).

Housing and Feeding: House animals individually with controlled temperature, humidity, and

light cycle. Provide standard laboratory diet and water ad libitum.

Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., water, corn oil). The

concentration should allow for a dose volume of 1-2 mL/100 g body weight.

Administration: Administer the substance by gavage to fasted animals.

Observation: Observe animals closely for the first few hours after dosing and then at least

once daily for 14 days. Record all signs of toxicity, including changes in skin, fur, eyes, and

behavior.

Data Analysis: The classification of toxicity is based on the number of animal mortalities at

specific dose levels.

In Vitro Skin Irritation Test (Adapted from OECD
Guideline 439)
This protocol outlines an in vitro method for assessing skin irritation potential.

Objective: To determine the potential of a substance to cause skin irritation.

Principle: The test uses a reconstructed human epidermis (RhE) model. The viability of the

tissue after exposure to the test substance is measured to assess irritation.

Methodology:

Tissue Culture: Use commercially available RhE tissue models.

Test Substance Application: Apply a defined amount of the test substance topically to the

surface of the RhE tissue.

Exposure and Incubation: Expose the tissue to the substance for a specified period (e.g., 60

minutes), then rinse and incubate for 42 hours.
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Viability Assessment: Determine cell viability using a quantitative assay, such as the MTT

assay.

Data Analysis: A substance is identified as an irritant if the tissue viability is reduced below a

certain threshold (typically ≤ 50%) compared to the negative control.

Mandatory Visualizations
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Caption: Workflow for the safe handling of 1-Chloro-4-[(2-chloroethyl)thio]benzene.
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Caption: Experimental workflows for toxicity and irritation testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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